Cas no 832734-10-8 (10H-Phenoxazine, 2,3-dibromo-10-methyl-)

• Product Name: 10H-Phenoxazine, 2,3-dibromo-10-methyl-
• CAS No: 832734-10-8
• MF: C₁₃H₉Br₂NO
• MW: 355.024661779404
• CID: 673985
• PubChem ID: 71415750
• Update Time: 2025-04-19

10H-Phenoxazine, 2,3-dibromo-10-methyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 2,3-dibromo-10-methyl-
• 2,3-dibromo-10-methylphenoxazine
• 2,3-DIBROMO-10-METHYL-10H-PHENOXAZINE
• DTXSID30835160
• 832734-10-8

• Inchi： 1S/C13H9Br2NO/c1-16-10-4-2-3-5-12(10)17-13-7-9(15)8(14)6-11(13)16/h2-7H,1H3
• InChI Key： CFGHKCSUIVHPLB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(C)C1C=CC=CC=1O2)Br

Computed Properties

• Exact Mass: 354.90304g/mol
• Monoisotopic Mass: 352.90509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.5Ų